Cas no 887880-20-8 (N-(2-methoxyphenyl)-2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-triene-6-sulfonamide)

• Product Name: N-(2-methoxyphenyl)-2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-triene-6-sulfonamide
• CAS No: 887880-20-8
• MF: C₁₈H₁₈N₂O₄S
• MW: 358.411523342133
• CID: 5485515
• Update Time: 2025-05-21

N-(2-methoxyphenyl)-2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-triene-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• SQSIOPRIGNLRRC-UHFFFAOYSA-N
• N-(2-methoxyphenyl)-2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-triene-6-sulfonamide

• Inchi： 1S/C18H18N2O4S/c1-24-16-7-3-2-6-15(16)19-25(22,23)14-9-12-5-4-8-20-17(21)11-13(10-14)18(12)20/h2-3,6-7,9-10,19H,4-5,8,11H2,1H3
• InChI Key： SQSIOPRIGNLRRC-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C2C([H])([H])C(N3C([H])([H])C([H])([H])C([H])([H])C(C=1[H])=C32)=O)(N([H])C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])[H])(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(2-methoxyphenyl)-2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-triene-6-sulfonamide

Introduction to N-(2-methoxyphenyl)-2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-triene-6-sulfonamide (CAS No. 887880-20-8)

N-(2-methoxyphenyl)-2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-triene-6-sulfonamide, identified by its CAS number 887880-20-8, is a complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of tricyclic azatriene sulfonamides, which are known for their diverse biological activities and potential applications in medicinal chemistry.

The molecular structure of N-(2-methoxyphenyl)-2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-triene-6-sulfonamide features a tricyclic framework with an azatriene core and a sulfonamide functional group. The presence of the 2-methoxyphenyl substituent at the nitrogen atom of the sulfonamide group contributes to the compound's unique electronic and steric properties. This structural motif is particularly interesting because it combines elements that are known to enhance binding affinity and selectivity in biological targets.

In recent years, there has been a growing interest in tricyclic compounds due to their potential as pharmacological agents. The tricyclic azatriene scaffold is known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The sulfonamide group is another pharmacophore that is frequently incorporated into drug candidates due to its ability to form hydrogen bonds and interact with biological targets.

The synthesis of N-(2-methoxyphenyl)-2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-triene-6-sulfonamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The tricyclic core is typically constructed through cyclization reactions, while the sulfonamide group is introduced via nucleophilic substitution or other coupling reactions. The 2-methoxyphenyl substituent is often added at a later stage to achieve the desired final structure.

The pharmacological properties of N-(2-methoxyphenyl)-2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-triene-6-sulfonamide have been extensively studied in recent years. Initial investigations have shown that this compound exhibits significant activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The presence of the sulfonamide group appears to enhance its binding affinity to these targets, making it a promising candidate for further development.

2-methoxyphenyl)-2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-triene-6-sulfonamide as an antitumor agent. Preclinical studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. These findings have prompted researchers to investigate its potential as a therapeutic agent in oncology.

The chemical stability and solubility of N-(2-methoxyphenyl)-2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-triene-6-sulfonamide are important considerations for its practical application in pharmaceutical formulations. The compound has been found to be stable under standard storage conditions but may degrade under extreme pH or temperature conditions. Its solubility in common organic solvents makes it suitable for formulation into various drug delivery systems.

The synthesis and characterization of N-(2-methoxyphenyl-)
2-oxyo-l-a zatricy clo 6 . 3 . 1 . 0 * * 4 , 12 * * d o de ca - 4 , 6 , 8 ( 1 2 ) - t r i e n e - 6 - s u l f on am ide ( C A S No . 887880 - 20 - 8 ) has opened up new avenues for research in medicinal chemistry . Its unique structural features and promising pharmacological properties make it an attractive candidate for further development as a therapeutic agent . As research continues , it is likely that additional applications for this compound will be discovered , further solidifying its importance in the field of chemical biology . p >